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Compound of Interest

Compound Name: 3-Phenoxyaniline

Cat. No.: B129670

For immediate release

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the safety of
personnel and the protection of the environment. This document provides essential safety and
logistical information for the proper disposal of 3-Phenoxyaniline, a compound frequently used
in pharmaceutical research and development.

l. Understanding the Hazards

3-Phenoxyaniline is classified as a hazardous substance. It is harmful if swallowed, causes
skin and eye irritation, and may cause respiratory irritation.[1][2][3] Adherence to strict safety
protocols is mandatory when handling this chemical.

Il. Personal Protective Equipment (PPE)

When handling 3-Phenoxyaniline, especially during disposal procedures, the following
personal protective equipment is required:

e Gloves: Chemical-resistant gloves are necessary to prevent skin contact.
o Eye Protection: Safety goggles or a face shield must be worn.

o Lab Coat: A lab coat or other protective clothing is required to prevent contamination of
personal clothing.
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» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood, to avoid the inhalation of dust or vapors. A dust mask of type
N95 (US) or equivalent is recommended.[2]

lll. Step-by-Step Disposal Procedure

The recommended and primary method for the disposal of 3-Phenoxyaniline is through a
licensed and approved hazardous waste disposal company.[4][5][6]

e Segregation: Keep waste 3-Phenoxyaniline separate from other chemical waste streams to
prevent potentially hazardous reactions.[6]

e Containerization:

o Place the waste in a clearly labeled, sealed, and appropriate container.[6][7] The container
should be in good condition and not leaking.

o Do not fill liquid waste containers to more than 75% capacity to allow for vapor expansion.

[7]
o For solid waste, use sturdy, chemically inert containers.[7]

o Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name "3-
Phenoxyaniline," and any other identifiers required by your institution and local regulations.

[61[7]
o Storage:

o Store the sealed waste container in a designated, cool, dry, and well-ventilated hazardous
waste accumulation area.[1][5][6]

o Keep the container tightly closed.[1][4][5]
o Store away from incompatible materials, such as oxidizing agents.[1]

» Professional Disposal: Arrange for the collection and disposal of the waste by a certified
hazardous waste management company.[6] Follow all federal, state, and local regulations.[8]
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In the United States, this falls under the Resource Conservation and Recovery Act (RCRA)

regulations.[9][10][11]

IV. Alternative Disposal Method (Expert Use Only)

For small quantities, dissolution in a combustible solvent followed by incineration in a chemical

incinerator equipped with an afterburner and scrubber may be a viable option.[8] This

procedure should only be performed by trained personnel in a facility equipped for such

disposals.

: o :

Property Value Reference
Molecular Formula C12H1I1INO [4]
Molecular Weight 185.23 g/mol [4]
Melting Point 41-44 °C (lit.) [2]
Boiling Point 329-330 °C (lit.) [2]
Specific Gravity 1.158 g/cm3 @ 20 °C [4]
Flash Point 113 °C (235.4 °F) - closed cup [2]

Water Solubility

Slightly soluble

[1]

Hazard Classifications

Acute Tox. 4 (Oral, Dermal,
Inhalation), Skin Irrit. 2, Eye
Irrit. 2, STOT SE 3

[2](3]

WGK (Germany)

WGK 3 (highly hazardous for

water)

[2]

VI. Disposal Workflow Diagram
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Identify 3-Phenoxyaniline Waste

'

Wear Full PPE
(Gloves, Goggles, Lab Coat, Respirator)

Prepgration

Segregate from other waste streams

:

Place in a labeled, sealed container

'

Store in a designated, cool,
well-ventilated area

~
~

~
Procedure \\\

Contact licensed hazardous Alternative: Incineration

waste disposal company (Expert Use Only)

Final Disposal

Figure 1: 3-Phenoxyaniline Disposal Workflow

Click to download full resolution via product page

Caption: Disposal workflow for 3-Phenoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of 3-Phenoxyaniline: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129670#3-phenoxyaniline-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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